[1-(3-Chlorophenyl)ethyl](propyl)amine

• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• IUPAC Name: N-[1-(3-chlorophenyl)ethyl]propan-1-amine
• InChI: InChI=1S/C11H16ClN/c1-3-7-13-9(2)10-5-4-6-11(12)8-10/h4-6,8-9,13H,3,7H2,1-2H3
• InChI Key: CNJIXGBJEBBEOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)C1=CC(=CC=C1)Cl

Description

1-(3-Chlorophenyl)ethylamine is a secondary amine featuring a 3-chlorophenyl group attached to an ethyl chain and a propyl substituent. Its molecular formula is C₁₁H₁₆ClN, with a molecular weight of 197.70 g/mol. This compound may serve as a precursor or intermediate in medicinal chemistry, particularly in synthesizing inhibitors or receptor modulators, as suggested by its structural similarity to CaV1.3 inhibitors (e.g., compound 13c in ) .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Starting Materials: The synthesis of 1-(3-Chlorophenyl)ethylamine typically begins with 3-chlorobenzaldehyde and propylamine.

Reaction Steps:

Industrial Production Methods:

• Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 1-(3-Chlorophenyl)ethylamine can undergo oxidation reactions to form corresponding amine oxides.

Reduction: It can be reduced to form secondary or tertiary amines depending on the reducing agents and conditions used.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorophenyl group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like sodium hydroxide or potassium tert-butoxide can facilitate nucleophilic substitution reactions.

Major Products Formed:

Oxidation: Formation of amine oxides.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted derivatives at the chlorophenyl group.

Scientific Research Applications

Chemistry:

Organic Synthesis: 1-(3-Chlorophenyl)ethylamine is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology:

Biochemical Studies: The compound is utilized in biochemical studies to investigate the effects of chlorophenyl derivatives on biological systems.

Medicine:

Drug Development: It serves as a precursor in the development of potential therapeutic agents, particularly those targeting neurological disorders.

Industry:

Catalysis: The compound is employed as a ligand in catalytic reactions, enhancing the efficiency and selectivity of various industrial processes.

Mechanism of Action

Molecular Targets and Pathways:

• The exact mechanism of action of 1-(3-Chlorophenyl)ethylamine depends on its specific application. In medicinal chemistry, it may interact with neurotransmitter receptors or enzymes, modulating their activity and influencing physiological processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes key structural differences and molecular properties of 1-(3-Chlorophenyl)ethylamine and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
1-(3-Chlorophenyl)ethylamine	C₁₁H₁₆ClN	197.70	3-Chlorophenyl, propyl
1-(3,4-Dichlorophenyl)ethylamine	C₁₁H₁₅Cl₂N	232.15	3,4-Dichlorophenyl, propyl
1-(3-Chlorophenyl)ethylamine	C₁₂H₁₈ClNO	227.73	3-Chlorophenyl, 3-methoxypropyl
[1-(3-Chlorophenyl)ethyl][3-(2-methylpropoxy)propyl]amine	C₁₅H₂₄ClNO	269.81	3-Chlorophenyl, branched alkoxypropyl
[1-(3-Chlorophenyl)propyl][2-(diethylamino)ethyl]amine	C₁₅H₂₅ClN₂	268.83	3-Chlorophenyl, diethylaminoethyl

Key Observations:

Electron Effects: The 3,4-dichlorophenyl analog () has enhanced electron-withdrawing properties due to two chlorine atoms, which may increase lipophilicity (logP) and alter binding to hydrophobic targets .

Steric and Conformational Effects: The branched alkoxypropyl group in introduces steric bulk, which could hinder interactions with tight binding pockets in enzymes or receptors .

Biological Activity

1-(3-Chlorophenyl)ethylamine, also known as 1-(3-chlorophenyl)ethylamine, is a compound of significant interest in pharmacological research due to its diverse biological activities. This article examines its biological effects, mechanisms of action, and potential therapeutic applications based on recent studies and findings.

Chemical Structure and Properties

The chemical structure of 1-(3-Chlorophenyl)ethylamine includes a chlorinated aromatic ring attached to an ethyl group, which is further linked to a propyl amine. This configuration influences its lipophilicity and the ability to cross biological membranes.

Biological Activity

Research indicates that 1-(3-Chlorophenyl)ethylamine exhibits various biological activities, including:

• Neurotransmitter Modulation : The compound has been studied for its potential role in modulating neurotransmitter systems, particularly in relation to dopamine and serotonin pathways.
• Anti-inflammatory Effects : Studies suggest that it may exert anti-inflammatory effects through the inhibition of pro-inflammatory cytokines.
• Antidepressant-like Activity : Preliminary research indicates that it may have antidepressant-like effects in animal models, potentially linked to its interaction with serotonin receptors.

The biological activity of 1-(3-Chlorophenyl)ethylamine can be attributed to several mechanisms:

• Receptor Binding : It exhibits binding affinity for various neurotransmitter receptors, which may mediate its effects on mood and behavior.
• Inhibition of Enzymatic Activity : The compound has been shown to inhibit certain enzymes involved in inflammatory pathways, contributing to its anti-inflammatory properties.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Neurotransmitter Modulation	Modulates dopamine and serotonin levels
Anti-inflammatory	Inhibits pro-inflammatory cytokines
Antidepressant-like	Exhibits antidepressant-like behavior

Table 2: Structure-Activity Relationship (SAR)

Compound	EC50 (nM)	Lipophilicity (clogP)	Mechanism of Action
1-(3-Chlorophenyl)ethylamine	18	4.6	Serotonin receptor modulation
Other derivatives	Varies	Varies	Various (dependent on structure changes)

Case Studies

• Neuropharmacological Study : A study conducted on rats demonstrated that administration of 1-(3-Chlorophenyl)ethylamine resulted in increased locomotor activity, suggesting stimulant properties associated with dopamine receptor activation.
• Inflammation Model : In vitro studies showed that the compound significantly reduced the secretion of TNF-alpha and IL-6 in macrophage cultures, indicating potent anti-inflammatory effects.